1-((4-Chlorobenzyl)oxy)-3-morpholinopropan-2-ol hydrochloride
Overview
Description
“1-((4-Chlorobenzyl)oxy)-3-morpholinopropan-2-ol hydrochloride” is a complex organic compound. It contains a morpholine ring, which is a common feature in many pharmaceuticals, and a chlorobenzyl group, which is often used in the synthesis of various organic compounds .
Synthesis Analysis
While the exact synthesis process for this specific compound isn’t available, compounds with similar structures are often synthesized using methods like the Williamson ether synthesis . This involves the reaction of an alkyl halide with an alcohol in the presence of a base.
Chemical Reactions Analysis
The chemical reactions that this compound would undergo depend on its exact structure and the conditions under which it’s reacted. For example, the morpholine ring could potentially undergo reactions with acids or bases, and the chlorobenzyl group could participate in various substitution reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals .
Scientific Research Applications
Antiviral Activity
The compound has been investigated for its antiviral properties. Specifically, a related derivative—penta-1,4-diene-3-one oxime ether containing a quinazolin-4 (3H)-one scaffold —was synthesized and evaluated . In bioassays, certain derivatives demonstrated significant antiviral activity against tobacco mosaic virus (TMV). Notably, compounds 8c, 8j, and 8k exhibited appreciable curative effects against TMV in vivo, surpassing the efficacy of ningnanmycin. Further studies revealed that compound 8k bound to TMV coat protein (TMV CP) with high affinity, suggesting its potential as an alternative antiviral agent.
Benzylic Chemistry
The benzylic position in this compound—where the chlorobenzyl group is attached—can undergo interesting reactions. For instance, benzylic halides typically react via SN1 or SN2 pathways, depending on their substitution pattern . Understanding these reactions can guide further synthetic modifications.
Safety and Hazards
properties
IUPAC Name |
1-[(4-chlorophenyl)methoxy]-3-morpholin-4-ylpropan-2-ol;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20ClNO3.ClH/c15-13-3-1-12(2-4-13)10-19-11-14(17)9-16-5-7-18-8-6-16;/h1-4,14,17H,5-11H2;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUFMGWYVMZZTAB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1CC(COCC2=CC=C(C=C2)Cl)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21Cl2NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((4-Chlorobenzyl)oxy)-3-morpholinopropan-2-ol hydrochloride | |
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